Cas no 723340-88-3 (2H-Pyran-4-ol,tetrahydro-4-methyl-2-propyl-, (2S,4S)-)

2H-Pyran-4-ol,tetrahydro-4-methyl-2-propyl-, (2S,4S)- structure
723340-88-3 structure
Product Name:2H-Pyran-4-ol,tetrahydro-4-methyl-2-propyl-, (2S,4S)-
CAS No:723340-88-3
MF:C9H18O2
MW:158.238023281097
CID:558559
Update Time:2024-03-05

2H-Pyran-4-ol,tetrahydro-4-methyl-2-propyl-, (2S,4S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-4-ol,tetrahydro-4-methyl-2-propyl-, (2S,4S)-
    • 2H-Pyran-4-ol, tetrahydro-4-methyl-2-propyl-, (2S,4S)- (9CI)
    • Inchi: 1S/C9H18O2/c1-3-4-8-7-9(2,10)5-6-11-8/h8,10H,3-7H2,1-2H3/t8-,9-/m0/s1
    • InChI Key: KMQJFQIMSPMKEX-IUCAKERBSA-N
    • SMILES: [C@@H]1(CCC)OCC[C@](C)(O)C1

Computed Properties

  • Exact Mass: 158.131
  • Monoisotopic Mass: 158.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
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